N,1-dimethyl-N-[4-(methylthio)benzyl]-4-piperidinamine

• IUPAC Name: N,1-dimethyl-N-[(4-methylsulfanylphenyl)methyl]piperidin-4-amine
• InChI: InChI=1S/C15H24N2S/c1-16-10-8-14(9-11-16)17(2)12-13-4-6-15(18-3)7-5-13/h4-7,14H,8-12H2,1-3H3
• InChI Key: NUFROYVMSKPINI-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)CC2=CC=C(C=C2)SC
• Molecular Formula: C15H24N2S
• Molecular Weight: 264.4 g/mol

Description

Synthesis Analysis

The synthesis of related piperidine derivatives involves several chemical strategies, including modifications to the piperidine nitrogen and benzyl positions to achieve increased activity or specific properties. For instance, the synthesis of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives has been explored for their anti-acetylcholinesterase activity, indicating the importance of substituent variation for enhancing activity (Sugimoto et al., 1990). Additionally, the use of N,N-Bis[(benzotriazol-1-yl)methyl]amines in reactions with allyltrimethylsilanes has been employed to yield substituted piperidines, demonstrating the versatility of piperidine synthesis (Katritzky et al., 1999).

Molecular Structure Analysis

The molecular structure of piperidine derivatives, including N,1-dimethyl-N-[4-(methylthio)benzyl]-4-piperidinamine, can be characterized by spectroscopic methods such as FT-IR, FT-Raman, NMR, and molecular docking studies. These techniques provide insights into the optimized geometrical parameters, vibrational assignments, and the conformational preference of molecules. For example, the characterization of 1-Benzyl-4-(N-Boc-amino)piperidine highlights the importance of geometrical optimization and vibrational analysis in understanding the molecular structure (Janani et al., 2020).

Chemical Reactions and Properties

Piperidine derivatives undergo various chemical reactions, leading to the synthesis of compounds with significant pharmacological interest. The reactivity of these compounds can be manipulated through the introduction of different substituents, demonstrating their versatile chemical properties. For instance, the first synthesis of 1-benzyl-4-(chloromethyl)piperidine and its application in the synthesis of potential pharmaceuticals showcases the compound's reactivity and utility in medicinal chemistry (Rodríguez-Franco & Fernández-Bachiller, 2002).

Physical Properties Analysis

The physical properties of piperidine derivatives, such as solubility, melting point, and crystal structure, are crucial for their application in various fields. The determination of the crystal structure of 1-benzyl-4-(5,6-dimethoxy-1H-2-indenylmethyl)piperidine, for example, provides valuable information on the compound's solid-state properties and potential for further applications (Sudhakar et al., 2005).

Chemical Properties Analysis

The chemical properties of N,1-dimethyl-N-[4-(methylthio)benzyl]-4-piperidinamine and related compounds, including reactivity, stability, and chemical interactions, are essential for understanding their behavior in chemical and biological systems. Investigations into the synthesis, structure-activity relationships, and molecular docking studies provide insights into the compound's chemical behavior and potential applications in drug discovery and development (Sugimoto et al., 1992).